Cas no 899991-66-3 (4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide)

• Product Name: 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide
• CAS No: 899991-66-3
• MF: C₂₃H₂₉N₃O₃S
• MW: 427.559664487839
• CID: 5491984
• Update Time: 2025-05-20

4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-ethyl-N-[(4-methylphenyl)sulfonyl]-N-(3-phenyl-2-propen-1-yl)-
• 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide

• Inchi： 1S/C23H29N3O3S/c1-3-24-16-18-25(19-17-24)23(27)26(15-7-10-21-8-5-4-6-9-21)30(28,29)22-13-11-20(2)12-14-22/h4-14H,3,15-19H2,1-2H3
• InChI Key： KAIJLQVPWVVVOI-UHFFFAOYSA-N
• SMILES： N1(C(N(S(C2=CC=C(C)C=C2)(=O)=O)CC=CC2=CC=CC=C2)=O)CCN(CC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide

Comprehensive Overview of 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide (CAS No. 899991-66-3)

The compound 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide (CAS No. 899991-66-3) is a highly specialized organic molecule with a complex structure that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of functional groups, including a piperazine core, a sulfonamide moiety, and a propenyl side chain, makes it a valuable candidate for studying enzyme inhibition, receptor binding, and drug delivery mechanisms. Researchers are particularly intrigued by its potential applications in modulating cellular pathways, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the scientific community has shown growing interest in sulfonamide derivatives due to their versatility in drug design. The presence of the 4-methylbenzenesulfonyl group in this compound suggests potential bioactivity, as sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "sulfonamide-based drug discovery" and "piperazine derivatives in medicine," reflecting the demand for novel therapeutic agents. The propenyl segment further enhances its reactivity, making it a subject of interest for organic chemists exploring cross-coupling reactions and stereoselective synthesis.

The structural complexity of CAS No. 899991-66-3 also raises questions about its pharmacokinetics and metabolic stability, topics frequently searched in academic and industrial settings. With the rise of computational chemistry, molecular docking studies involving this compound could provide insights into its binding affinity for specific proteins, addressing common queries like "how to predict drug-target interactions" or "best tools for molecular modeling." Additionally, its ethyl-piperazine component may influence solubility and bioavailability, key factors in modern drug formulation strategies.

From a synthetic perspective, the E-configuration of the propenyl group introduces stereochemical considerations, a hot topic in asymmetric synthesis. Laboratories focusing on chiral resolution or enantioselective catalysis might explore this compound's preparation, aligning with trends in green chemistry and atom economy. The compound's carboxamide linkage also invites discussions about peptide mimetics and bioisosteres, areas gaining traction in protease inhibitor development.

Given the current emphasis on structure-activity relationships (SAR), this molecule's modular design allows for systematic modifications to optimize efficacy—a principle central to fragment-based drug discovery. Searches for "SAR studies of heterocyclic compounds" or "piperazine carboxamide analogs" highlight the relevance of such research. Furthermore, its potential as a small-molecule probe for biological assays could contribute to understanding signal transduction pathways, answering frequent questions about "how to identify kinase inhibitors" in academic forums.

In conclusion, 4-ethyl-N-(4-methylbenzenesulfonyl)-N-(2E)-3-phenylprop-2-en-1-ylpiperazine-1-carboxamide represents a multifaceted compound bridging medicinal chemistry and organic synthesis. Its study addresses contemporary scientific inquiries while offering avenues for innovation in drug development and biochemical tool design, making it a compelling subject for researchers navigating the frontiers of molecular science.